1-Butoxy-3-[(2-ethylhexyl)oxy]propan-2-OL

• CAS RN: 63167-09-9
• Molecular Formula: C15H32O3
• Molecular Weight: 260.41 g/mol
• IUPAC Name: 1-butoxy-3-(2-ethylhexoxy)propan-2-ol
• InChI: InChI=1S/C15H32O3/c1-4-7-9-14(6-3)11-18-13-15(16)12-17-10-8-5-2/h14-16H,4-13H2,1-3H3
• InChI Key: XGDYITTYSNBHSE-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(CC)COCC(COCCCC)O

Description

1-Butoxy-3-[(2-ethylhexyl)oxy]propan-2-OL is a useful research compound. Its molecular formula is C15H32O3 and its molecular weight is 260.41 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

260 g (2 mol) of 2-ethylhexanol and 130 g (1 mol) of 1-butoxy-2,3-epoxypropane were stirred together and 0.25 ml of 70% aqueous perchloric acid was added thereto. The mixture was heated for 4 h at 100° C. and then cooled. Next, 1 l of ether was added. The mixture was rinsed twice with water and dried over potassium carbonate. After filtration and concentration by evaporation the crude product was fractionated under reduced pressure. The excess 2-ethylhexanol was removed. Yield: 151 g of oil-former 10 (58.2%) boiling at 146° C./12 mm Hg.